Cas no 1500900-58-2 (2-(2-bromo-3-fluorophenyl)ethyl(methyl)amine)

• Product Name: 2-(2-bromo-3-fluorophenyl)ethyl(methyl)amine
• CAS No: 1500900-58-2
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• CID: 6430948
• PubChem ID: 81512862
• Update Time: 2025-05-21

2-(2-bromo-3-fluorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3-fluorophenyl)ethyl(methyl)amine
• [2-(2-bromo-3-fluorophenyl)ethyl](methyl)amine
• Benzeneethanamine, 2-bromo-3-fluoro-N-methyl-
• EN300-1898010
• 1500900-58-2
• AKOS020091376

• Inchi： 1S/C9H11BrFN/c1-12-6-5-7-3-2-4-8(11)9(7)10/h2-4,12H,5-6H2,1H3
• InChI Key： DFQMHGBZKLCAAD-UHFFFAOYSA-N
• SMILES： N(CCC1=CC=CC(F)=C1Br)C

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 255.5±25.0 °C(Predicted)
• pka: 9.95±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(2-bromo-3-fluorophenyl)ethyl(methyl)amine

Introduction to 2-(2-bromo-3-fluorophenyl)ethyl(methyl)amine (CAS No. 1500900-58-2)

2-(2-bromo-3-fluorophenyl)ethyl(methyl)amine, identified by the Chemical Abstracts Service Number (CAS No.) 1500900-58-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its unique structural and electronic properties, which make it a valuable intermediate in the development of novel bioactive agents. The presence of both bromine and fluorine substituents in its aromatic ring system contributes to its reactivity and potential utility in medicinal chemistry.

The structure of 2-(2-bromo-3-fluorophenyl)ethyl(methyl)amine features a phenyl ring substituted at the 2-position with a bromine atom and at the 3-position with a fluorine atom. This arrangement creates a highly electron-deficient aromatic system, which can be exploited in various synthetic transformations. The ethyl(methyl)amine moiety attached to this aromatic core introduces a polar amine group, enhancing the compound's solubility in polar solvents and facilitating its interaction with biological targets.

One of the most compelling aspects of 2-(2-bromo-3-fluorophenyl)ethyl(methyl)amine is its potential role as a building block in drug discovery. The bromine atom at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Similarly, the fluorine atom at the 3-position can influence the electronic properties of the aromatic ring, affecting binding affinity and metabolic stability in drug candidates.

In recent years, there has been growing interest in the development of small-molecule modulators targeting protein-protein interactions (PPIs), which play crucial roles in various biological pathways. Compounds like 2-(2-bromo-3-fluorophenyl)ethyl(methyl)amine have been explored as potential inhibitors due to their ability to disrupt aberrant protein interactions associated with diseases such as cancer and inflammatory disorders. The unique structural features of this compound make it an attractive candidate for designing molecules that can selectively modulate PPIs without affecting other biological processes.

Recent studies have highlighted the significance of halogenated aromatic compounds in medicinal chemistry. The presence of bromine and fluorine atoms not only enhances the lipophilicity and metabolic stability of drug candidates but also improves their binding affinity to target proteins. For instance, brominated amines have been shown to exhibit potent activity against certain kinases and transcription factors, making them promising candidates for therapeutic intervention. Similarly, fluorinated amines have been utilized to improve pharmacokinetic properties, including bioavailability and resistance to enzymatic degradation.

The synthesis of 2-(2-bromo-3-fluorophenyl)ethyl(methyl)amine involves multi-step organic transformations that require precise control over reaction conditions. Typically, the preparation begins with the bromination and fluorination of a suitable precursor, followed by nucleophilic substitution or elimination reactions to introduce the amine functionality. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

The pharmacological profile of 2-(2-bromo-3-fluorophenyl)ethyl(methyl)amine has been investigated in several preclinical studies. Initial findings suggest that this compound exhibits moderate affinity for certain protein targets, making it a viable lead for further optimization. Additionally, its ability to undergo further chemical modifications allows researchers to fine-tune its pharmacological properties, such as potency, selectivity, and pharmacokinetic behavior.

In conclusion, 2-(2-bromo-3-fluorophenyl)ethyl(methyl)amine (CAS No. 1500900-58-2) represents a promising compound in pharmaceutical research due to its unique structural features and potential utility as a building block for drug discovery. Its halogenated aromatic core provides opportunities for diverse synthetic modifications, while its amine functionality enables interactions with biological targets. As research in this area continues to advance, compounds like this are expected to play a significant role in the development of novel therapeutic agents targeting various diseases.